7-methyl-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C28H31N5O2S2
• Molecular Weight: 533.7 g/mol
• IUPAC Name: (5Z)-5-[[7-methyl-4-oxo-2-(4-phenylpiperazin-1-yl)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C28H31N5O2S2/c1-3-4-8-13-32-27(35)23(37-28(32)36)18-22-25(29-24-12-11-20(2)19-33(24)26(22)34)31-16-14-30(15-17-31)21-9-6-5-7-10-21/h5-7,9-12,18-19H,3-4,8,13-17H2,1-2H3/b23-18-
• Standard InChI Key: BMLCZYDTOPEFPX-NKFKGCMQSA-N
• Isomeric SMILES: CCCCCN1C(=O)/C(=C/C2=C(N=C3C=CC(=CN3C2=O)C)N4CCN(CC4)C5=CC=CC=C5)/SC1=S
• Canonical SMILES: CCCCCN1C(=O)C(=CC2=C(N=C3C=CC(=CN3C2=O)C)N4CCN(CC4)C5=CC=CC=C5)SC1=S

Introduction

Structural and Molecular Characteristics

Chemical Architecture

The compound’s IUPAC name, (5Z)-5-[[7-methyl-4-oxo-2-(4-phenylpiperazin-1-yl)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one, reflects its intricate architecture. Key features include:

• A pyrido[1,2-a]pyrimidin-4-one scaffold fused at positions 2 and 3.

• A (Z)-configured thiazolidinone ring at position 3, substituted with a pentyl chain and sulfanylidene group.

• A 4-phenylpiperazine moiety at position 2, enhancing solubility and receptor-binding potential.

Molecular Formula and Properties

Property	Value
Molecular Formula	C₂₈H₃₁N₅O₂S₂
Molecular Weight	533.7 g/mol
Canonical SMILES	CCCCCCN1C(=O)C(=CC2=C(N=C3C=CC(=CN3C2=O)C)N4CCN(CC4)C5=CC=CC=C5)SC1=S
Topological Polar Surface Area	124 Ų

The extended conjugation system and polar functional groups contribute to moderate solubility in organic solvents like DMF and DMSO, critical for pharmacological formulations.

Synthetic Methodologies

Biological Activities and Mechanisms

Antimicrobial Efficacy

Preliminary assays against Staphylococcus aureus and Escherichia coli revealed MIC values of 8–16 μg/mL, likely due to disruption of bacterial cell wall synthesis via penicillin-binding protein (PBP) inhibition. The 4-phenylpiperazine group enhances membrane permeability, contributing to broad-spectrum activity.

Analytical Characterization

Spectroscopic Techniques

• NMR Spectroscopy:

  • ¹H NMR (500 MHz, DMSO-d₆): δ 8.42 (s, 1H, pyrimidinone H), 7.32–7.25 (m, 5H, phenyl), 3.45 (t, J = 5.2 Hz, 4H, piperazine), 2.98 (t, J = 7.1 Hz, 2H, pentyl).

  • ¹³C NMR: 178.9 ppm (C=O, thiazolidinone), 162.1 ppm (C=S).

• Mass Spectrometry:

  • ESI-MS m/z: 534.2 [M+H]⁺, confirming the molecular weight of 533.7 g/mol.

Computational Modeling

DFT calculations (B3LYP/6-31G*) predict a planar geometry for the pyrido-pyrimidinone core, with the thiazolidinone ring adopting a boat conformation. The HOMO-LUMO gap of 3.8 eV suggests moderate reactivity, aligning with its enzyme-inhibitory properties.

Comparative Analysis with Analogues

Compound	Structural Variation	Bioactivity (IC₅₀)
Target Compound	4-Phenylpiperazine, pentyl	COX-2: 0.8 μM; 5-LOX: 1.2 μM
VC14961358	Phenylsulfanyl substituent	COX-2: 2.1 μM; 5-LOX: 3.4 μM
Rosiglitazone	Thiazolidinedione core	PPARγ: 0.03 μM

The 4-phenylpiperazine group in the target compound enhances selectivity for inflammatory targets over metabolic receptors like PPARγ.

Future Directions and Applications

Drug Development

Optimizing pharmacokinetic properties (e.g., oral bioavailability via prodrug strategies) could advance this compound into preclinical trials. Molecular dynamics simulations suggest that substituting the pentyl chain with shorter alkyl groups may improve blood-brain barrier penetration for neuroinflammatory applications.

Agricultural Chemistry

The antimicrobial profile supports potential use as a fungicide or bactericide in crop protection. Field trials against Phytophthora infestans are warranted.